![molecular formula C18H17N3O3S B298708 2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide](/img/structure/B298708.png)
2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide, also known as MNA-715, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MNA-715 is a small molecule inhibitor of the protein phosphatase 2A (PP2A), an enzyme involved in the regulation of many cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide inhibits the activity of PP2A by binding to the catalytic subunit of the enzyme. This leads to the accumulation of phosphorylated proteins, which can trigger apoptosis in cancer cells. In addition to its anti-cancer effects, this compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, this compound has been shown to inhibit the growth of bacteria and fungi. This compound has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases, such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide is that it is a small molecule inhibitor, which makes it easier to synthesize and modify than larger molecules, such as antibodies. However, one limitation of this compound is that it may not be as specific as other PP2A inhibitors, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on 2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide. One area of research is the development of more specific PP2A inhibitors that can target specific isoforms of the enzyme. Another area of research is the development of this compound derivatives that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Finally, the therapeutic potential of this compound in combination with other anti-cancer drugs should be explored, as this may enhance its anti-tumor effects.
Synthesis Methods
The synthesis of 2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide involves several steps, including the reaction of 1-naphthylamine with chlorosulfonic acid to produce 1-naphthylamine-5-sulfonic acid, which is then converted to the corresponding sulfonyl chloride by reaction with thionyl chloride. The sulfonyl chloride is then reacted with 3-pyridinecarboxylic acid to produce 2-(naphthalen-1-ylamino)-N-(pyridin-3-yl)acetamide. This compound is then treated with methylsulfonyl chloride to yield the final product, this compound.
Scientific Research Applications
2-[(methylsulfonyl)(1-naphthyl)amino]-N-(3-pyridinyl)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. PP2A is known to be dysregulated in many types of cancer, and inhibition of this enzyme has been shown to induce apoptosis in cancer cells. This compound has been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells.
properties
Molecular Formula |
C18H17N3O3S |
---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
2-[methylsulfonyl(naphthalen-1-yl)amino]-N-pyridin-3-ylacetamide |
InChI |
InChI=1S/C18H17N3O3S/c1-25(23,24)21(13-18(22)20-15-8-5-11-19-12-15)17-10-4-7-14-6-2-3-9-16(14)17/h2-12H,13H2,1H3,(H,20,22) |
InChI Key |
FDBAOPYWZLQNCI-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CC(=O)NC1=CN=CC=C1)C2=CC=CC3=CC=CC=C32 |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CN=CC=C1)C2=CC=CC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.